![molecular formula C18H13BrFN3O2S B2820950 2-((4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-fluorophenyl)acetamide CAS No. 900007-50-3](/img/structure/B2820950.png)
2-((4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The bromophenyl and fluorophenyl groups are likely to contribute to the overall polarity of the molecule, while the pyrazine ring could potentially participate in pi-pi stacking interactions. The thioacetamide group could also contribute to the reactivity of the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromophenyl group could potentially undergo further nucleophilic aromatic substitution reactions, while the acetamide group could potentially undergo hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its various functional groups. For example, the bromophenyl and fluorophenyl groups could potentially increase the compound’s overall polarity, affecting properties such as solubility and melting point .Scientific Research Applications
- Naphtho[2,3-b]furan-4,9-diones, a structural motif present in this compound, have been associated with antitumor effects . Researchers have explored its potential as an antitumor agent, aiming to inhibit cancer cell growth and proliferation.
- The compound has shown cytotoxic activity against KB cells, which are human cervical carcinoma cells . Investigating its mechanism of action and optimizing its efficacy could lead to novel cancer therapies.
- Studies have indicated that naphthoquinones exhibit antiviral activity. This compound may be explored as a potential antiviral agent against viruses like the Japanese encephalitis virus .
- The compound has been investigated as an inhibitor of human keratinocyte hyperproliferation . Understanding its impact on skin cell growth could have implications for dermatological conditions.
- The green and efficient synthesis of naphtho[2,3-b]furan-4,9-diones using visible-light-mediated [3+2] cycloaddition provides a promising scaffold for drug discovery . Researchers can modify this core structure to create new drug candidates.
- By delivering naphtho[2,3-b]furan-4,9-diones and dihydronaphtho[2,3-b]furan-4,9-diones under environmentally friendly conditions, this compound offers a facile means to expand the structural diversity of potential drug scaffolds . Researchers can explore its derivatives for various therapeutic applications.
Antitumor Activity
Cytotoxic Activity
Antiviral Properties
Inhibitor of Keratinocyte Hyperproliferation
Drug Scaffold Development
Structural Diversity Expansion
Future Directions
properties
IUPAC Name |
2-[4-(4-bromophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrFN3O2S/c19-12-5-7-13(8-6-12)23-10-9-21-17(18(23)25)26-11-16(24)22-15-4-2-1-3-14(15)20/h1-10H,11H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFYIRFMUYXVOAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.